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These application notes provide a comprehensive overview of the use of Cerium-based
University of Oslo-66 (Ce-UiO-66), a metal-organic framework (MOF), in various
heterogeneous catalytic reactions. The unique redox properties of cerium, combined with the
robust and porous structure of the UiO-66 framework, make Ce-UiO-66 a versatile and efficient
catalyst for a range of organic transformations. This document details synthetic protocols for
Ce-Ui0-66 and its derivatives, along with specific protocols for its application in key catalytic
processes.

Synthesis of Ce-UiO-66 Catalysts

The catalytic performance of Ce-Ui0-66 is highly dependent on its synthesis method, which
influences its crystallinity, particle size, and defect density. Several methods have been
developed, each with its own advantages.

Solvothermal Synthesis of Ce-UiO-66

This is a common method for producing highly crystalline Ce-UiO-66.
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Protocol:

Dissolve cerium(lVV) ammonium nitrate ((NH4)2Ce(NOs)e) and 1,4-benzenedicarboxylic acid
(H2BDC) in N,N-dimethylformamide (DMF).

e Transfer the solution to a Teflon-lined autoclave.
e Heat the autoclave at 120 °C for 24 hours.[1]

 After cooling to room temperature, collect the crystalline product by filtration or
centrifugation.

e Wash the product sequentially with DMF and ethanol to remove unreacted precursors.

e Dry the final product under vacuum at 120 °C for 12 hours.[1]

Room Temperature Synthesis of Ce-UiO-66

A greener and more energy-efficient alternative to the solvothermal method.

Protocol:

Dissolve (NH4)2Ce(NOs)s in a mixture of acetic acid and deionized water.

Stir the solution for a short period.

Add ethanol to the solution.

Introduce the organic linker (e.g., 2-aminoterephthalic acid for Ce-UiO-66-NH2).

Continue stirring at room temperature. The product precipitates out of the solution.

Collect the solid by filtration, wash with ethanol, and dry.

Bimetallic Cel/Zr-Ui0-66 Synthesis

Incorporating zirconium into the Ce-UiO-66 framework can enhance its stability and catalytic
properties.
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Protocol:

Dissolve zirconyl nitrate hydrate (ZrO(NOs)2:-xH20) and (NH4)2Ce(NOs)s along with the
organic linker (e.g., H2BDC) in DMF.[1]

» Transfer the mixture to a Teflon-lined autoclave and heat at 120 °C for a specified time (e.g.,
0.5, 24, or 72 hours).[1]

 After cooling, filter the solid product.

e Wash the product with DMF.

o Exchange the solvent with chloroform.

e Dry the bimetallic MOF at 120 °C for 12 hours.[1]

Applications in Heterogeneous Catalysis

Ce-Ui0-66 has demonstrated significant catalytic activity in a variety of reactions, including
oxidation, photocatalysis, and carbon-carbon bond-forming reactions.

Aerobic Oxidation of Alcohols

The redox-active Ce(1V) centers in Ce-UiO-66 make it an excellent catalyst for the aerobic
oxidation of alcohols to aldehydes and ketones, which are important intermediates in the
synthesis of fine chemicals and pharmaceuticals.

Application: Selective oxidation of benzyl alcohol to benzaldehyde.
Protocol:
o Activate the Ce-UiO-66 catalyst by heating at 180-220 °C under vacuum.

 In areaction vessel, add the activated Ce-UiO-66 catalyst, benzyl alcohol, and a co-catalyst
such as TEMPO.

o Carry out the reaction in a suitable solvent under an oxygen atmosphere at a specific
temperature (e.g., 60-100 °C).
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» Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography
(TLC).

o After completion, separate the catalyst by filtration for reuse.
 Isolate the product from the reaction mixture using standard work-up procedures.

Quantitative Data for Alcohol Oxidation:

Substra Co- Temp. . Convers Selectiv Referen
Catalyst Time (h) . .
te catalyst (°C) ion (%) ity (%) ce
100 (to
Ce-UiO- Benzyl
TEMPO 100 - 88 benzalde
66-BDC alcohol
hyde)
Au/UiO- _
Vanillyl 90 (to
66(Ce) - 60 - 43 - [2][3]
alcohol vanillin)
(one-pot)
Au/UiO-
66(Ce Vanillyl 62 (to
(Ce) Y - 60 - 37 (_. [2]
(double- alcohol vanillin)
solvent)

Experimental Workflow for Aerobic Oxidation of Benzyl Alcohol
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Workflow for Aerobic Oxidation of Benzyl Alcohol using Ce-UiO-66
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Caption: Workflow for the aerobic oxidation of benzyl alcohol.

Photocatalysis

Ce-Ui0-66 and its functionalized derivatives are effective photocatalysts due to the ability of
Ce(IV) to facilitate ligand-to-metal charge transfer, enhancing the generation of electron-hole
pairs under light irradiation.[4]
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Application: Removal of organic pollutants like methylene blue, rhodamine B, and Congo red

from wastewater.[5][6][7]

Protocol:

o Disperse the Ce-Ui0-66 photocatalyst in an aqueous solution of the organic dye.

 Stir the suspension in the dark for a period to reach adsorption-desorption equilibrium.

« Irradiate the suspension with a suitable light source (e.g., UV or visible light).[5][6]

o Periodically take aliquots of the suspension, centrifuge to remove the catalyst, and analyze

the dye concentration using a UV-Vis spectrophotometer.[5]

» The degradation efficiency is calculated from the change in the dye's characteristic

absorption peak.

Quantitative Data for Photocatalytic Dye Degradation:

Light . Degradatio

Catalyst Dye Time Reference
Source n (%)

Ce-UiO-66- Alizarin Red o ] Rapid
UV/Visible 1-3 min ] [6]

NH:z S degradation

Ce-UiO-66- o ] Rapid

Congo Red UV/Visible 1-3 min ] [6]
OH degradation

Logical Relationship in Photocatalytic Dye Degradation
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Mechanism of Photocatalytic Dye Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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